Furan-2-yl(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: furan-2-yl-[7-(furan-2-yl)-1,4-thiazepan-4-yl]methanone
• InChI: InChI=1S/C14H15NO3S/c16-14(12-4-2-9-18-12)15-6-5-13(19-10-7-15)11-3-1-8-17-11/h1-4,8-9,13H,5-7,10H2
• InChI Key: ZSBZNOYTQLZOGS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CO2)C(=O)C3=CC=CO3
• Molecular Formula: C14H15NO3S
• Molecular Weight: 277.34 g/mol

Description

Furan-2-yl(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug development. This compound is known for its unique structure and properties that make it a promising candidate for the treatment of various diseases.

Mechanism of Action

Target of Action

Related compounds have been shown to inhibit protein tyrosine kinases . Protein tyrosine kinases play a crucial role in cellular functions such as proliferation, growth, differentiation, and death .

Mode of Action

It’s likely that it interacts with its targets (such as protein tyrosine kinases) to inhibit their activity, leading to changes in cellular functions .

Biochemical Pathways

Given its potential inhibitory effect on protein tyrosine kinases, it may impact signal transduction pathways that regulate cellular functions .

Result of Action

Based on its potential inhibitory effect on protein tyrosine kinases, it may influence cellular functions such as proliferation, growth, differentiation, and death .

Advantages and Limitations for Lab Experiments

Furan-2-yl(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone has several advantages and limitations for lab experiments. One of the main advantages is its broad range of biological activities, which makes it a promising candidate for the development of new drugs. Additionally, the compound is relatively easy to synthesize in the lab, which makes it readily available for research. However, one of the main limitations is that the mechanism of action of the compound is not fully understood, which makes it difficult to optimize its use in the lab.

Future Directions

There are several future directions for research on furan-2-yl(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone. One area of research is the development of new drugs based on the structure of the compound. Another area of research is the investigation of the mechanism of action of the compound, which could lead to a better understanding of its biological activities. Additionally, further research is needed to determine the safety and efficacy of the compound in clinical trials. Finally, there is a need for research on the potential applications of the compound in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of furan-2-yl(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone can be achieved through a multi-step process that involves the reaction of furan-2-ylamine with 2-bromoacetyl furan, followed by the reaction of the resulting compound with thiosemicarbazide. The final product is obtained through the reaction of the intermediate compound with acetic anhydride. This synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

Furan-2-yl(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone has been the subject of extensive research due to its potential applications in various fields, including medicinal chemistry and drug development. This compound has been found to exhibit a broad range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.